3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide

• Molecular Formula: C21H17N3OS
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C21H17N3OS/c1-14-12-13-17-18(22)19(26-20(17)23-14)21(25)24(15-8-4-2-5-9-15)16-10-6-3-7-11-16/h2-13H,22H2,1H3
• InChI Key: ZRBWXYJPFIJVGH-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C=C1)C(=C(S2)C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4)N

Description

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide, also known as AMPTP, is a chemical compound that has been extensively researched for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of various enzymes and proteins, including cyclooxygenase-2 (COX-2) and protein kinase C (PKC). It has also been suggested that it may act by modulating the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects
3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has been found to possess various biochemical and physiological effects. It has been found to inhibit the activity of COX-2, which is an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain. 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has also been found to inhibit the activity of PKC, which is a protein involved in various cellular processes, including cell proliferation and differentiation. Additionally, 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has been found to modulate the activity of various signaling pathways, including the MAPK pathway, which plays a role in various cellular processes, including cell growth and differentiation.

Advantages and Limitations for Lab Experiments

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has various advantages and limitations for lab experiments. One advantage is that it possesses various biological activities, which make it a potential therapeutic agent for various diseases. Another advantage is that it can be synthesized using a relatively simple and efficient method. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, its potential toxicity and side effects need to be studied further.

Future Directions

There are various future directions for the research of 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide. One direction is to study its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, which may help to optimize its therapeutic potential. Additionally, its potential toxicity and side effects need to be studied further to ensure its safety for use in humans.

Synthesis Methods

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide can be synthesized using a multistep process that involves the reaction of various reagents. The first step involves the reaction of 2,3-dibromothiophene with methylamine, followed by the reaction of the resulting compound with 2-phenylacetonitrile. The final step involves the reaction of the resulting compound with 2-chloro-N,N-dimethylaniline. The product obtained is 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide, which can be purified using various techniques.

Scientific Research Applications

3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to possess various biological activities, including anti-inflammatory, analgesic, and anti-tumor activities. 3-amino-6-methyl-N,N-diphenylthieno[2,3-b]pyridine-2-carboxamide has also been studied for its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases.